![molecular formula C28H28N2O2 B2553842 N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,3-diphenylpropanamide CAS No. 851406-82-1](/img/no-structure.png)
N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,3-diphenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,3-diphenylpropanamide is a compound that has gained interest in the scientific research community due to its potential applications in various fields.
Scientific Research Applications
Cytotoxic Activity and Anticancer Potential
Research has shown that certain carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a structural resemblance to N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,3-diphenylpropanamide, exhibit potent cytotoxic activities. These compounds, upon testing, demonstrated significant growth inhibitory properties against various cancer cell lines such as murine P388 leukemia, Lewis lung carcinoma (LLTC), and human Jurkat leukemia cells. Some of these derivatives showed IC(50) values less than 10 nM, indicating their strong potential as anticancer agents. In vivo tests against colon 38 tumors in mice revealed curative effects at low doses, highlighting their therapeutic promise in cancer treatment (Deady et al., 2003).
Corrosion Inhibition
In the realm of materials science, certain quinoxaline compounds, akin to this compound, have been studied for their efficacy as corrosion inhibitors. Specifically, these compounds have been evaluated for their potential to protect copper surfaces in nitric acid media. Quantum chemical calculations based on the Density Functional Theory (DFT) method have been employed to understand the relationship between the molecular structure of quinoxalines and their inhibition efficiency. These studies contribute valuable insights into designing more effective corrosion inhibitors for various industrial applications (Zarrouk et al., 2014).
Antimicrobial and Antitubercular Activities
The diversification of pyridine and dihydro-quinolinone scaffolds has led to the synthesis of novel compounds with significant biological activities. One such approach involved the Bohlmann-Rahtz reaction, leading to the creation of substituted pyridines and dihydro-6H-quinolin-5-ones with potential antimycobacterial properties. Screening against Mycobacterium tuberculosis H37Rv (MTB) identified several promising antitubercular agents, highlighting the therapeutic potential of these compounds in combating tuberculosis and possibly other microbial infections (Kantevari et al., 2011).
Serotonin Type-3 (5-HT3) Receptor Antagonism
Quinoxalin-2-carboxamides have been explored for their pharmacological potential as serotonin type-3 (5-HT3) receptor antagonists. This research is grounded in the understanding that 5-HT3 receptor antagonists can play a crucial role in managing conditions such as nausea, vomiting, and possibly other neuropsychiatric disorders. Synthesized compounds demonstrated significant 5-HT3 receptor antagonism, underscoring the potential of such molecules in therapeutic applications related to the central nervous system (Mahesh et al., 2011).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,3-diphenylpropanamide involves the condensation of 5,8-dimethyl-2-oxo-1H-quinoline-3-carboxylic acid with 3,3-diphenylpropionyl chloride, followed by reduction of the resulting amide with sodium borohydride and subsequent alkylation with ethyl bromide.", "Starting Materials": [ "5,8-dimethyl-2-oxo-1H-quinoline-3-carboxylic acid", "3,3-diphenylpropionyl chloride", "sodium borohydride", "ethyl bromide" ], "Reaction": [ "Step 1: Condensation of 5,8-dimethyl-2-oxo-1H-quinoline-3-carboxylic acid with 3,3-diphenylpropionyl chloride in the presence of a base such as triethylamine or pyridine to form N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,3-diphenylpropanamide.", "Step 2: Reduction of the resulting amide with sodium borohydride in a suitable solvent such as ethanol or methanol to form the corresponding amine.", "Step 3: Alkylation of the amine with ethyl bromide in the presence of a base such as potassium carbonate or sodium hydroxide to form the final product, N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,3-diphenylpropanamide." ] } | |
CAS RN |
851406-82-1 |
Molecular Formula |
C28H28N2O2 |
Molecular Weight |
424.544 |
IUPAC Name |
N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,3-diphenylpropanamide |
InChI |
InChI=1S/C28H28N2O2/c1-19-13-14-20(2)27-24(19)17-23(28(32)30-27)15-16-29-26(31)18-25(21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-14,17,25H,15-16,18H2,1-2H3,(H,29,31)(H,30,32) |
InChI Key |
XCWKRWQXZSJOAQ-UHFFFAOYSA-N |
SMILES |
CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.